Cas no 1190321-71-1 (4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1190321-71-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD12963485
• CID: 827419
• PubChem ID: 53412826
• Update Time: 2025-10-13

4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine
• 4-Bromo-5-methoxy-7-azaindole
• MFCD12963485
• PB18021
• PS-15382
• DTXSID20696621
• P11563
• SY321068
• CS-0053979
• 1190321-71-1
• AKOS016009567
• 1H-Pyrrolo[2,3-b]pyridine, 4-bromo-5-methoxy-
• DB-367551

• MDL： MFCD12963485
• Inchi： 1S/C8H7BrN2O/c1-12-6-4-11-8-5(7(6)9)2-3-10-8/h2-4H,1H3,(H,10,11)
• InChI Key： RZUBLQHBEOAUAQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C2C=1C=CN2)OC

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.678

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine

Introduction to 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-71-1)

4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine, identified by its CAS number 1190321-71-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both bromo and methoxy substituents on the pyrrolopyridine core enhances its utility as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule drugs targeting various diseases.

The pyrrolo[2,3-b]pyridine scaffold is a privileged structure in drug discovery due to its ability to interact with multiple biological targets. It has been extensively studied for its role in modulating enzyme activity, receptor binding, and other pharmacological mechanisms. The bromo substituent at the 4-position and the methoxy group at the 5-position provide functional handles that allow for further chemical modifications, making this compound a valuable building block in medicinal chemistry. Researchers have leveraged these features to design molecules with improved pharmacokinetic properties and enhanced target specificity.

In recent years, 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine has been explored in several cutting-edge research projects aimed at developing novel therapeutics. One notable area of interest is its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyrrolopyridine core is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzyme function. The bromo and methoxy groups on 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine facilitate further derivatization into potent kinase inhibitors with high selectivity and efficacy.

Another promising application of this compound is in the development of antiviral agents. The structural features of pyrrolo[2,3-b]pyridine have been shown to interfere with viral replication by inhibiting key viral enzymes or disrupting viral protein-protein interactions. The bromo and methoxy substituents enhance the compound's ability to bind to viral targets, improving its antiviral activity. Recent studies have demonstrated the potential of derivatives of 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine as inhibitors against emerging viruses, highlighting its importance in global health research.

The synthesis of 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only enhance efficiency but also minimize waste, aligning with modern green chemistry principles. The availability of reliable synthetic routes ensures that researchers can access this compound in sufficient quantities for both preclinical studies and industrial applications.

From a computational chemistry perspective, 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding affinity and mechanism of action, guiding the design of next-generation analogs with improved properties. These computational approaches are essential for optimizing drug candidates before they enter preclinical testing, saving time and resources while increasing the likelihood of success.

The pharmacological profile of 4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine has been evaluated through in vitro assays that measure its interaction with various enzymes and receptors. Initial studies have revealed promising activity against several disease-relevant targets, including kinases and ion channels. Further investigation into its pharmacokinetic properties has shown that modifications at the bromo and methoxy positions can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. This information is crucial for translating preclinical findings into effective clinical therapies.

In conclusion,4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-71-1) represents a significant advancement in pharmaceutical research due to its structural versatility and biological activity. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications for this compound,4-Bromo-5-methoxy-1H-pyrrolo[2,3-b]pyridine is poised to remain a cornerstone in medicinal chemistry innovation.